Cas no 90017-90-6 (Cyclopentanone, 2,2-dimethyl-4-(nitromethyl)-)

• Product Name: Cyclopentanone, 2,2-dimethyl-4-(nitromethyl)-
• CAS No: 90017-90-6
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 796321
• PubChem ID: 71430673
• Update Time: 2025-04-19

Cyclopentanone, 2,2-dimethyl-4-(nitromethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2,2-dimethyl-4-(nitromethyl)-
• 2,2-dimethyl-4-(nitromethyl)cyclopentan-1-one
• 90017-90-6
• DTXSID10849285

• Inchi： 1S/C8H13NO3/c1-8(2)4-6(3-7(8)10)5-9(11)12/h6H,3-5H2,1-2H3
• InChI Key： FHPFHHCCUPTAQU-UHFFFAOYSA-N
• SMILES： O=C1CC(C[N+](=O)[O-])CC1(C)C

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 62.9Ų